2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid

• IUPAC Name: 2-amino-5-(4-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H17N3O4S/c17-15-9-13(16(20)21)14(10-18-15)11-3-5-12(6-4-11)24(22,23)19-7-1-2-8-19/h3-6,9-10H,1-2,7-8H2,(H2,17,18)(H,20,21)
• InChI Key: CZAZLCFBOKIHGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CN=C(C=C3C(=O)O)N
• Molecular Formula: C16H17N3O4S
• DSSTOX Substance ID: DTXSID90688477
• Molecular Weight: 347.4 g/mol
• CAS No.: 1261913-48-7

Description

2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is a substituted isonicotinic acid derivative characterized by a pyrrolidine sulfonyl group at the para position of the phenyl ring attached to the pyridine core. The sulfonamide moiety (pyrrolidin-1-ylsulfonyl) may enhance solubility and bioavailability compared to non-polar substituents, while the amino and carboxylic acid groups offer sites for hydrogen bonding and salt formation, critical for target interactions .

Most available data derive from structural analogs, such as fluorinated or chloro-substituted isonicotinic acid derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid typically involves multiple steps, starting from readily available precursorsThe reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to produce the compound at a commercial scale .

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility .

Scientific Research Applications

2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: It is explored as a potential drug candidate due to its ability to interact with specific biological targets.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, disruption of cellular processes, or modulation of signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness lies in its combination of a sulfonamide-linked pyrrolidine and isonicotinic acid scaffold. Below is a detailed comparison with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Solubility (logP)*	Biological Activity (Reported)	Synthesis Complexity	Reference
2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid	Pyrrolidin-1-ylsulfonyl phenyl	~2.1 (predicted)	Kinase inhibition (theoretical)	High (multi-step)	[Inferred]
2-Amino-5-(trifluoromethyl)isonicotinic acid	Trifluoromethyl	~1.8	Antimicrobial (limited efficacy)	Moderate
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine	Chloro, substituted phenyl groups	~3.2	Anticancer (in vitro)	High

*LogP values estimated using computational tools (e.g., ChemAxon).

Key Observations

Substituent Effects on Bioactivity: The pyrrolidin-1-ylsulfonyl group in the target compound introduces a polar sulfonamide linkage, which may improve water solubility compared to the trifluoromethyl group in 2-Amino-5-(trifluoromethyl)isonicotinic acid . However, the latter’s fluorine atoms enhance metabolic stability and membrane permeability.

Synthetic Accessibility :

• The target compound likely requires multi-step synthesis, including sulfonylation of pyrrolidine and Suzuki-Miyaura coupling for phenyl-pyridine linkage, similar to methods in . This contrasts with simpler trifluoromethylation routes for fluorinated analogs .

Biological Activity

2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a pyrrolidine ring, a sulfonyl group, and an isonicotinic acid moiety, which contribute to its potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_{3}\text{O}_{3}\text{S}$$

This structure allows for various interactions with biological targets, enhancing its pharmacological potential.

The biological activity of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The presence of the pyrrolidine ring and the sulfonyl group facilitates binding to these targets, modulating their activity. This modulation can lead to various biological effects, including inhibition of enzyme activity and disruption of cellular processes.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. For instance, studies have shown that derivatives of isonicotinic acid possess antibacterial effects against various strains of bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential enzymes.

Anti-inflammatory Properties

The anti-inflammatory potential of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid has been explored in various models. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its applicability in treating inflammatory diseases.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways related to cell survival and proliferation .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various derivatives, including 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid, against Gram-positive and Gram-negative bacteria. Results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics.
• Anti-inflammatory Effects : In a model of acute inflammation, administration of the compound significantly reduced edema and levels of inflammatory markers such as TNF-alpha and IL-6, highlighting its potential for treating conditions like rheumatoid arthritis.
• Cytotoxicity Against Cancer Cells : Research demonstrated that this compound selectively inhibited the growth of several cancer cell lines, including breast and colon cancer cells, with IC50 values indicating potent cytotoxicity .

Comparative Analysis with Similar Compounds

The biological activity of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid can be compared with similar compounds:

Compound Type	Biological Activity	Notes
Isonicotinic Acid Derivatives	Antimicrobial, Anti-inflammatory	Known for similar pharmacological profiles
Pyrrolidine Derivatives	Anticancer	Often exhibit diverse pharmacological effects
Sulfonamide Compounds	Antibacterial	Commonly used in antibiotic development